1-(aminomethyl)-N-benzylcyclopentanamine

• Molecular Formula: C13H20N2
• Molecular Weight: 204.31 g/mol
• IUPAC Name: 1-(aminomethyl)-N-benzylcyclopentan-1-amine
• InChI: InChI=1S/C13H20N2/c14-11-13(8-4-5-9-13)15-10-12-6-2-1-3-7-12/h1-3,6-7,15H,4-5,8-11,14H2
• InChI Key: ATSPLZSVDDOQEE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CN)NCC2=CC=CC=C2

Description

1-(aminomethyl)-N-benzylcyclopentanamine is a useful research compound. Its molecular formula is C13H20N2 and its molecular weight is 204.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

14.1 g of 1-(benzylamino)cyclopentanecarbonitrile are solubilized in 300 mL of Et2O. The mixture is cooled and then 10.68 g of LiAlH4 are added in fractions, while maintaining the temperature in T° C. to −5° C.-0° C. Stirring is applied and under nitrogen at 0° C. for 1 h. After return to RT, 11 mL H2O and then 11 mL of 15% KOH and finally 33 mL of H2O are added dropwise while maintaining the temperature less than 15° C. The precipitate is filtered on Celite, and then the organic phase is dried on magnesium sulfate. The solvents are dry evaporated. 14.23 g (yield=99%) of 1-(aminomethyl)-N-benzylcyclopentanamine are obtained as a yellowish oil.